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Compound of Interest

Compound Name: 5-Bromo-2-fluoroaniline

Cat. No.: B1303259 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of specialized chemicals like 5-Bromo-2-fluoroaniline are paramount for ensuring

laboratory safety and environmental protection. This guide provides essential, step-by-step

procedures for the safe disposal of 5-Bromo-2-fluoroaniline, grounded in established safety

protocols.

Chemical and Physical Properties
A clear understanding of the chemical's properties is the first step in safe handling. Below is a

summary of key quantitative data for 5-Bromo-2-fluoroaniline.

Property Value Source

Molecular Formula C₆H₅BrFN [1][2]

Molecular Weight 190.01 g/mol [1][2]

Purity
>95.0% (GC)(T) to 98%

(HPLC, GC)
[3]

Appearance

White or Colorless to Yellow to

Orange powder to lump to

clear liquid
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Note: Specific toxicological data such as LD50 and LC50 values were not readily available in

the searched resources.

Hazard Identification and Personal Protective
Equipment (PPE)
5-Bromo-2-fluoroaniline is classified as an acute toxic and irritant.[2] It is harmful if

swallowed, in contact with skin, or if inhaled.[3] It also causes skin and serious eye irritation.[3]

Therefore, stringent adherence to PPE protocols is mandatory.

Required Personal Protective Equipment (PPE):

Eye/Face Protection: Safety glasses with side-shields conforming to EN166 or NIOSH-

approved equipment.[1]

Skin Protection: Handle with gloves.[1] Wear protective clothing to avoid skin contact.[3][4]

Respiratory Protection: For nuisance exposures, use type P95 (US) or type P1 (EU EN 143)

particle respirator. For higher-level protection, use type OV/AG/P99 (US) or type ABEK-P2

(EU EN 143) respirator cartridges.[1] Use only in a well-ventilated area or outdoors.[3]

Experimental Protocol: Spill Management
In the event of a spill, immediate and correct action is crucial to prevent exposure and

environmental contamination.

Methodology for Spill Cleanup:

Evacuate and Ventilate: Evacuate personnel from the immediate spill area and ensure

adequate ventilation.[1]

Don PPE: Before addressing the spill, put on all required personal protective equipment.[1]

[3]

Containment: Prevent the further spread of the spill. Do not let the product enter drains,

other waterways, or soil.[3]
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Cleanup (Solid): For solid spills, avoid creating dust.[1] Use dry cleanup procedures.[4]

Sweep or vacuum up the material and place it into a suitable, closed, and labeled disposal

container.[1][3][4]

Cleanup (Liquid): Absorb the spill with inert material such as dry sand, earth, or sawdust and

place it into a suitable, sealed disposal container.[5]

Decontamination: Clean the contaminated area thoroughly with soap and plenty of water.[1]

Wash hands and any exposed skin thoroughly after handling.[5]

Waste Disposal: Dispose of the container with the spilled material as hazardous waste

according to the procedures outlined below.

Disposal Procedure
The disposal of 5-Bromo-2-fluoroaniline and its contaminated materials must be handled by a

licensed professional waste disposal service.[1]

Step-by-Step Disposal Plan:

Segregation: Collect waste 5-Bromo-2-fluoroaniline and any contaminated materials (e.g.,

PPE, spill cleanup materials) in a separate, suitable, and clearly labeled, closed container.[1]

Storage: Store the sealed waste container in a well-ventilated and locked-up place.[3]

Professional Disposal: Contact a licensed waste disposal company to arrange for the pickup

and disposal of the hazardous waste.[1]

Recommended Disposal Method: The preferred method of disposal is to burn the material in

a chemical incinerator equipped with an afterburner and scrubber.[1]

Documentation: Maintain all records related to the disposal of the chemical as per

institutional and regulatory requirements.

Logical Workflow for Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 5-Bromo-2-fluoroaniline.
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5-Bromo-2-fluoroaniline Disposal Workflow

Preparation & Handling

Waste Collection

Final Disposal

Identify Need for Disposal

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Is this a spill?

Follow Spill Cleanup Protocol

Yes

Place waste in a labeled,
sealed, suitable container

No

Store container in a secure,
well-ventilated area

Contact Licensed Waste
Disposal Service

Arrange for Incineration

Complete Disposal Documentation

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 5-Bromo-2-fluoroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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